1-(4-methylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one

• IUPAC Name: 1-(4-methylpiperidin-1-yl)-2-[4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H24F3N5O/c1-13-3-6-24(7-4-13)15(26)12-23-8-10-25(11-9-23)16-21-5-2-14(22-16)17(18,19)20/h2,5,13H,3-4,6-12H2,1H3
• InChI Key: AAYQDVDYQXPCTG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2CCN(CC2)C3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C17H24F3N5O
• Molecular Weight: 371.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyrimidine ring, and a piperazine ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecule contains several nitrogen-containing rings, which are likely to be involved in any biological activity the compound might have. The trifluoromethyl group could be important for the compound’s physical properties, as fluorine atoms are highly electronegative.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors that could be important include its size, shape, charge distribution, and the presence of any functional groups.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, if it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its current uses and any identified areas of interest. For example, if it’s a pharmaceutical, future research might focus on improving its efficacy, reducing side effects, or finding new applications.